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Compound of Interest

2,3-Dioxoindoline-5-carboxylic
Compound Name: d
aci

Cat. No.: B086280

In-Depth Technical Guide: 2,3-Dioxoindoline-5-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dioxoindoline-5-carboxylic
acid, a molecule of interest in medicinal chemistry and drug discovery. This document details
its chemical properties, synthesis, and known biological activities, presenting data in a
structured format for ease of reference and comparison.

Core Compound Properties

Property Value Reference
CAS Number 25128-32-9 [1]
Molecular Weight 191.14 g/mol [1]
Molecular Formula CoHsNOa4 [1]

5-Carboxyisatin, 2,3-Dioxo-2,3-
Synonyms dihydro-1H-indole-5-carboxylic  [1]

acid
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Synthesis

The synthesis of 2,3-dioxoindoline derivatives, such as 2,3-Dioxoindoline-5-carboxylic acid,
can be achieved through the Sandmeyer process.[2] This general method involves the reaction
of an appropriate aromatic amine with chloral hydrate and hydroxylamine to form an
isonitrosoacetanilide intermediate. Subsequent cyclization in the presence of a strong acid
yields the desired 2,3-dioxoindoline core structure.[2]

General Experimental Protocol: Sandmeyer Synthesis of
2,3-Dioxoindoline Derivatives[2]

Step 1: Synthesis of Isonitrosoacetanilides
¢ In a 5-liter round-bottom flask, dissolve chloral hydrate (0.54 mol) in 1200 mL of water.
e Add crystallized sodium sulfate (1300 g) to the solution.

o Add a solution of the appropriate aromatic amine (in this case, 4-aminobenzoic acid for the
synthesis of the title compound) in 300 mL of water containing concentrated hydrochloric
acid (0.52 mol).

» Finally, add a solution of hydroxylamine hydrochloride (1.58 mol) in 500 mL of water.
o Heat the mixture vigorously to boiling, which should occur in approximately 45 minutes.

» Continue vigorous boiling for 1 to 2 minutes to complete the reaction. The crystals of the
isonitrosoacetanilide intermediate will begin to separate during heating.

e Cool the reaction mixture under running water to solidify the product.
« Filter the solid under suction, air dry, and purify by recrystallization from a suitable solvent.
Step 2: Cyclization to 2,3-Dioxoindoline

A detailed protocol for the cyclization of the specific isonitrosoacetanilide of 4-aminobenzoic
acid to yield 2,3-Dioxoindoline-5-carboxylic acid is not readily available in the searched
literature. However, this step generally involves heating the isonitrosoacetanilide intermediate
in a strong acid, such as sulfuric acid.
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Biological Activity

While specific quantitative biological data for 2,3-Dioxoindoline-5-carboxylic acid is limited in
the public domain, the isatin (1H-indole-2,3-dione) scaffold is a well-established privileged
structure in medicinal chemistry, known for a broad spectrum of biological activities.[3]

Antiviral Potential

Derivatives of 2,3-dioxoindoline have shown promise as antiviral agents.[3] Notably, 2,3-
Dioxoindoline-5-carboxylic acid has been identified as having a potential role as an
anticoronaviral agent.[1] However, specific inhibitory concentrations (e.g., ICso or ECso values)
against specific coronaviruses have not been detailed in the available literature. Research on
other indole derivatives has demonstrated antiviral activity against a range of viruses, including
SARS-CoV-2, influenza, and HIV, often by inhibiting key viral enzymes or processes.[3][4][5]

Enzyme Inhibition

The isatin core is a common feature in various enzyme inhibitors.[6] While direct inhibitory data
for 2,3-Dioxoindoline-5-carboxylic acid is not available, related structures, such as 2,3-
dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid derivatives, have been identified as potent
inhibitors of heparanase, an enzyme involved in cancer metastasis and inflammation.[4]

Signaling Pathways and Mechanisms of Action

Detailed studies on the specific signaling pathways modulated by 2,3-Dioxoindoline-5-
carboxylic acid are not yet available. The broad biological activities of isatin derivatives
suggest potential interactions with multiple cellular targets and pathways. For instance, some
indole derivatives have been shown to influence pathways related to cell proliferation,
apoptosis, and inflammation.[7] Further research is required to elucidate the precise
mechanism of action for this specific compound.

Experimental Workflows and Logical Relationships

To facilitate further research and development of 2,3-Dioxoindoline-5-carboxylic acid and its
analogs, a logical workflow for screening and characterization is proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of 2,3-
Dioxoindoline-5-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086280#cas-number-and-molecular-weight-of-2-3-
dioxoindoline-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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